Oleoyl Ethanolamide-d2
Oleoyl Ethanolamide-d2
Oleoyl ethanolamide-d2 (OEA-d2) contains two deuterium atoms at the 11 position. It is intended for use as an internal standard for the quantification of OEA by GC- or LC-mass spectrometry. OEA is an analogue of the endocannabinoid arachidonoyl ethanolamide (AEA) found in brain tissue and in chocolate. It is one of the long chain fatty acid ethanolamides that accumulates rapidly in infarcted tissue, but its biosynthesis is reduced in the intestine of rats following food deprivation. OEA is an endogenous, potent agonist for peroxisome proliferator-activated receptor α (PPARα), exhibiting an EC50 value of 120 nM in a transactivation assay. Systemic administration of OEA suppresses food intake and reduces weight gain in rats (10 mg/kg intraperitoneally) and PPARα wild-type mice, but not in PPARα knockout mice. These data indicate that OEA regulates food intake by a PPARα-mediated mechanism.
Brand Name:
Vulcanchem
CAS No.:
1245477-09-1
VCID:
VC0042092
InChI:
InChI=1S/C20H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h9-10,22H,2-8,11-19H2,1H3,(H,21,23)/i8D2
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NCCO
Molecular Formula:
C20H39NO2
Molecular Weight:
327.549
Oleoyl Ethanolamide-d2
CAS No.: 1245477-09-1
Reference Standards
VCID: VC0042092
Molecular Formula: C20H39NO2
Molecular Weight: 327.549
| CAS No. | 1245477-09-1 |
|---|---|
| Product Name | Oleoyl Ethanolamide-d2 |
| Molecular Formula | C20H39NO2 |
| Molecular Weight | 327.549 |
| IUPAC Name | 11,11-dideuterio-N-(2-hydroxyethyl)octadec-9-enamide |
| Standard InChI | InChI=1S/C20H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)21-18-19-22/h9-10,22H,2-8,11-19H2,1H3,(H,21,23)/i8D2 |
| Standard InChIKey | BOWVQLFMWHZBEF-MGVXTIMCSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)NCCO |
| Description | Oleoyl ethanolamide-d2 (OEA-d2) contains two deuterium atoms at the 11 position. It is intended for use as an internal standard for the quantification of OEA by GC- or LC-mass spectrometry. OEA is an analogue of the endocannabinoid arachidonoyl ethanolamide (AEA) found in brain tissue and in chocolate. It is one of the long chain fatty acid ethanolamides that accumulates rapidly in infarcted tissue, but its biosynthesis is reduced in the intestine of rats following food deprivation. OEA is an endogenous, potent agonist for peroxisome proliferator-activated receptor α (PPARα), exhibiting an EC50 value of 120 nM in a transactivation assay. Systemic administration of OEA suppresses food intake and reduces weight gain in rats (10 mg/kg intraperitoneally) and PPARα wild-type mice, but not in PPARα knockout mice. These data indicate that OEA regulates food intake by a PPARα-mediated mechanism. |
| Synonyms | OEA-d2;Oleic Acid Ethanolamide-d2 |
| Reference | 1.di Tomaso, E.,Beltramo, M., and Piomelli, D. Brain cannabinoids in chocolate. Nature 382, 677-678 (1996). |
| PubChem Compound | 71434281 |
| Last Modified | Nov 11 2021 |
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